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Compound of Interest

Compound Name: tetranor-PGDM

Cat. No.: B566031

For researchers and scientists in the dynamic field of drug development, ensuring laboratory
safety and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe disposal of tetranor-PGDM, a critical metabolite of prostaglandin D2
(PGD2) utilized in various research applications. Adherence to these guidelines will help
maintain a safe laboratory environment and ensure regulatory compliance.

Understanding the Compound: Key Data

Tetranor-PGDM is typically supplied as a solution, and its physical and chemical properties are
crucial for determining the correct handling and disposal methods. The following table
summarizes key quantitative data for tetranor-PGDM and its common formulations.

Property Value Citation
Chemical Formula C16H2407 [1]
Molar Mass 328.4 g/mol [1]

) A solution in methanol or
Supplied As [11[2]
methyl acetate.

Storage Temperature -80°C [1]
Stability =1 year at -80°C
Solubility (PBS, pH 7.2) 1 mg/ml
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Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is critical to consult the Safety Data Sheet (SDS)
and adhere to all institutional and local regulations regarding hazardous waste management.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield. The SDS for related
compounds indicates a risk of serious eye irritation.

o Hand Protection: Wear appropriate chemical-resistant gloves.

» Skin and Body Protection: Use a lab coat. In case of skin contact, immediately wash the
affected area with soap and water.

» Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to
avoid inhalation of vapors.

First Aid Measures:

Eye Contact: Rinse opened eyes for several minutes under running water and consult a
doctor.

Skin Contact: Immediately wash with water and soap and rinse thoroughly.

Inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.

Ingestion: Immediately call a doctor.

Step-by-Step Disposal Procedure

The proper disposal of tetranor-PGDM is primarily dictated by the solvent in which it is
dissolved, typically a flammable liquid like methanol or methyl acetate.

o Consult Local Regulations: Always begin by consulting your institution's Environmental
Health and Safety (EHS) office for specific guidelines on chemical waste disposal.

e \Waste Collection:
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o Designate a specific, properly labeled hazardous waste container for flammable liquids.
The container should be compatible with the solvent (e.g., glass or polyethylene).

o The label should clearly state "Hazardous Waste," "Flammable Liquid," and list all
chemical constituents, including "tetranor-PGDM" and the solvent (e.g., "Methanol”).

e Transferring Waste:

o Conduct all transfers of waste within a certified chemical fume hood to minimize inhalation
exposure and prevent the ignition of flammable vapors.

o Keep the waste container closed when not in use.
o Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and cool
secondary containment bin away from heat, sparks, open flames, and incompatible
materials.

» Final Disposal:

o Arrange for the pickup of the hazardous waste container by your institution's EHS or a
licensed hazardous waste disposal company. Do not pour down the drain or dispose of in
regular trash.

Experimental Workflow: Disposal Logic

The following diagram outlines the logical steps for the proper disposal of tetranor-PGDM.
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Disposal Workflow for Tetranor-PGDM
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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